![molecular formula C14H22NO3P B6185606 tert-butyl N-{[4-(dimethylphosphoryl)phenyl]methyl}carbamate CAS No. 2680532-18-5](/img/no-structure.png)
tert-butyl N-{[4-(dimethylphosphoryl)phenyl]methyl}carbamate
Overview
Description
Tert-butyl N-{[4-(dimethylphosphoryl)phenyl]methyl}carbamate, or TBPDMC, is an organophosphorus compound containing a tert-butyl group, a methyl group, and a carbamate group. It is a colorless liquid that has a wide range of applications in the scientific and medical fields. TBPDMC is used as a catalyst in organic synthesis, as a reagent in research laboratories, and as an insecticide. It has also been used for the synthesis of various pharmaceuticals and agrochemicals.
Mechanism of Action
TBPDMC acts as an inhibitor of acetylcholinesterase, an enzyme responsible for the breakdown of acetylcholine. Acetylcholine is an important neurotransmitter involved in the transmission of nerve impulses. When TBPDMC binds to acetylcholinesterase, it prevents the enzyme from breaking down acetylcholine, leading to increased levels of acetylcholine in the body. This can result in increased nerve impulse transmission and muscle contraction.
Biochemical and Physiological Effects
The effects of TBPDMC on the biochemical and physiological processes of the body are not fully understood. It is known, however, that TBPDMC can have a variety of effects on the body, including increased heart rate, increased blood pressure, increased sweating, and increased muscle contraction. Additionally, TBPDMC has been shown to have an inhibitory effect on acetylcholinesterase, which can lead to increased levels of acetylcholine in the body.
Advantages and Limitations for Lab Experiments
The use of TBPDMC in laboratory experiments has a number of advantages. It is a relatively inexpensive reagent, and it is easy to obtain. Additionally, it is stable and can be stored for long periods of time. However, there are some limitations to the use of TBPDMC in laboratory experiments. It is toxic and can cause irritation to the skin and eyes. It is also volatile and can be flammable in certain conditions.
Future Directions
There are a number of potential future directions for the use of TBPDMC. It could be used in the development of new catalysts for organic synthesis. Additionally, it could be used in the synthesis of polymers and in the development of new insecticides. It could also be used in the development of new pharmaceuticals and agrochemicals. Finally, further research could be conducted to better understand the biochemical and physiological effects of TBPDMC.
Synthesis Methods
TBPDMC can be synthesized using a variety of methods. The most common method involves reacting tert-butyl alcohol with dimethylphosphoryl chloride and methyl carbamate. This reaction yields a tert-butyl N-{[4-(dimethylphosphoryl)phenyl]methyl}carbamate, which can be purified by distillation. Other methods of synthesis include the reaction of tert-butyl alcohol with dimethylphosphoryl chloride and methyl iodide, and the reaction of tert-butyl alcohol with dimethylphosphoryl chloride and 4-nitrophenyl methylcarbamate.
Scientific Research Applications
TBPDMC is used in a variety of scientific research applications. It is used as a catalyst in organic synthesis, as a reagent in research laboratories, and as an insecticide. TBPDMC has also been used in the synthesis of various pharmaceuticals and agrochemicals. Additionally, it has been used in the synthesis of polymers and in the development of new catalysts.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl N-{[4-(dimethylphosphoryl)phenyl]methyl}carbamate involves the reaction of tert-butyl carbamate with 4-(dimethylphosphoryl)benzyl chloride in the presence of a base.", "Starting Materials": [ "tert-butyl carbamate", "4-(dimethylphosphoryl)benzyl chloride", "base (e.g. triethylamine)" ], "Reaction": [ "Add tert-butyl carbamate to a reaction flask", "Add base to the reaction flask and stir to dissolve the tert-butyl carbamate", "Add 4-(dimethylphosphoryl)benzyl chloride dropwise to the reaction flask while stirring", "Heat the reaction mixture to reflux for several hours", "Allow the reaction mixture to cool to room temperature", "Extract the product with a suitable solvent (e.g. ethyl acetate)", "Dry the organic layer with anhydrous sodium sulfate", "Concentrate the organic layer under reduced pressure to obtain the desired product" ] } | |
CAS RN |
2680532-18-5 |
Product Name |
tert-butyl N-{[4-(dimethylphosphoryl)phenyl]methyl}carbamate |
Molecular Formula |
C14H22NO3P |
Molecular Weight |
283.3 |
Purity |
95 |
Origin of Product |
United States |
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